![molecular formula C14H16N2O3S B5912022 4-methyl-N'-[1-(5-methyl-2-furyl)ethylidene]benzenesulfonohydrazide](/img/structure/B5912022.png)
4-methyl-N'-[1-(5-methyl-2-furyl)ethylidene]benzenesulfonohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methyl-N'-[1-(5-methyl-2-furyl)ethylidene]benzenesulfonohydrazide, also known as MEFB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments.
Mechanism of Action
The mechanism of action of 4-methyl-N'-[1-(5-methyl-2-furyl)ethylidene]benzenesulfonohydrazide is still not fully understood. However, studies have shown that it inhibits the activity of various enzymes and proteins, such as cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and nuclear factor-kappa B (NF-κB). These enzymes and proteins are involved in the inflammatory response and have been linked to the development of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation, oxidative stress, and apoptosis in various cell types. This compound has also been shown to increase the levels of various antioxidants, such as glutathione and superoxide dismutase.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-methyl-N'-[1-(5-methyl-2-furyl)ethylidene]benzenesulfonohydrazide is its low toxicity and high solubility in organic solvents. This makes it an ideal compound for use in cell culture experiments. However, this compound has some limitations, such as its poor water solubility and stability. It also has a short half-life, which makes it difficult to use in in vivo experiments.
Future Directions
There are several future directions for research on 4-methyl-N'-[1-(5-methyl-2-furyl)ethylidene]benzenesulfonohydrazide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to understand its mechanism of action and its effects on the brain. Another area of interest is its potential use in the treatment of cancer. Studies have shown that this compound has anti-cancer properties, but more research is needed to understand its effects on different types of cancer. Finally, more research is needed to optimize the synthesis method of this compound and improve its stability and water solubility.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential applications in various fields of scientific research. It has anti-inflammatory, antioxidant, and anti-cancer properties and has been studied for its potential use in the treatment of neurodegenerative diseases. However, more research is needed to fully understand its mechanism of action and its effects on different types of diseases.
Synthesis Methods
The synthesis of 4-methyl-N'-[1-(5-methyl-2-furyl)ethylidene]benzenesulfonohydrazide involves the reaction of 4-methylbenzenesulfonyl hydrazide with 5-methyl-2-furaldehyde in the presence of a catalyst. The resulting product is a yellow crystalline solid that is soluble in most organic solvents.
Scientific Research Applications
4-methyl-N'-[1-(5-methyl-2-furyl)ethylidene]benzenesulfonohydrazide has been widely used in scientific research due to its potential applications in various fields. It has been studied for its anti-inflammatory, antioxidant, and anti-cancer properties. This compound has also shown promising results in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
4-methyl-N-[(E)-1-(5-methylfuran-2-yl)ethylideneamino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3S/c1-10-4-7-13(8-5-10)20(17,18)16-15-12(3)14-9-6-11(2)19-14/h4-9,16H,1-3H3/b15-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPIRQNZWLUYGDZ-NTCAYCPXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=C(C)C2=CC=C(O2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C(\C)/C2=CC=C(O2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.